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Compound of Interest

4'-Hydroxy-3'-
Compound Name:
methylacetophenone

Cat. No.: B056492

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides comprehensive guidance on the
personal protective equipment (PPE), operational procedures, and disposal plans for 4'-
Hydroxy-3'-methylacetophenone.

Hazard Identification and Classification

4'-Hydroxy-3'-methylacetophenone is classified as a hazardous chemical. Understanding its
specific risks is the first step in safe handling.[1][2]

Hazard Classification Category
Acute Oral Toxicity Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Signal Word: Warning[1]

Hazard Statements:

o Harmful if swallowed.
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e Causes skin irritation.[1][2]
o Causes serious eye irritation.[1][2]

o May cause respiratory irritation.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4'-Hydroxy-3'-
methylacetophenone is provided below.

Property Value

Physical State Solid (Crystals or powder)[1][3]
Appearance White to light beige[1][4]

Melting Point 106 - 112 °C (222.8 - 233.6 °F)[3]
Boiling Point 180 °C (356 °F) @ 1 mmHg[1]
Molecular Formula CoH1002[3][4]

Molecular Weight 150.17 g/mol [4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 4'-Hydroxy-3'-methylacetophenone in a laboratory setting
is crucial to minimize risk.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
e Store in a cool, dry, and well-ventilated area.[5][6]
o Keep the container tightly closed when not in use.[2][5]

o Store away from incompatible materials, such as strong oxidizing agents.[1][6]
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Engineering Controls and Personal Protective

Equipment (PPE)

To ensure a safe working environment, a combination of engineering controls and appropriate

PPE is required.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[5]

Personal Protective Equipment (PPE):

PPE Category

Specifications

Rationale

Eye and Face Protection

Chemical splash goggles or a
face shield.[1][2]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[2]

Skin Protection

- Gloves: Chemical-resistant
gloves (e.g., Nitrile rubber). -
Lab Coat: A standard

laboratory coat.

Prevents skin irritation from
direct contact.[1][2] Nitrile
gloves offer good resistance to

a range of chemicals.

Respiratory Protection

A NIOSH-approved respirator
is recommended if dust cannot

be controlled by ventilation.

Protects against respiratory
irritation from inhaling the

powder form of the chemical.

[1](2]

Footwear

Closed-toe shoes.

Provides protection against

spills.

Handling and Experimental Procedures

o Before handling, ensure all necessary PPE is worn correctly.

e Avoid breathing dust.[1][2]
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» Wash hands, face, and any exposed skin thoroughly after handling.[1][2][6]
e Do not eat, drink, or smoke in the work area.[1][6]

 In case of a spill, avoid generating dust. Use an inert absorbent material to clean up and
place it in a suitable container for disposal.

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation . . _

difficult, seek medical attention.[2]

Remove contaminated clothing. Wash the
Skin Contact affected area with plenty of soap and water. If

skin irritation persists, get medical advice.[2][6]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists,

seek medical attention.[2][6]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or doctor if you
feel unwell.[2][6]

Disposal Plan

Proper disposal of 4'-Hydroxy-3'-methylacetophenone and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of the chemical waste at an approved waste disposal plant.[2][6]
Follow all local, state, and federal regulations for hazardous waste disposal.

» Contaminated Packaging: Empty containers should be treated as hazardous waste and
disposed of accordingly. Do not reuse empty containers.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1854003&productDescription=4+-HYDRXY-3+-METHLACETOPHEN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1854003&productDescription=4+-HYDRXY-3+-METHLACETOPHEN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 4'-Hydroxy-3'-

methylacetophenone
é Preparation )
Review SDS
Don PPE
4 I

Work in Fume Hood

Weighing and Transfer

Perform Experiment

- N J
\\I\f not all is used
é Cleanup & Diipaé:ll N \\Storage )
(Decontaminate Work AreaD Store in Cool, Dry Place
[Dispose of Waste] Keep Container Sealed
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Caption: Workflow for the safe handling of 4'-Hydroxy-3'-methylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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